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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexadecanol, aluminum salt, also known as aluminum hexadecanoate or aluminum
palmitate, is a metallic soap that has found significant utility as a gelling agent in a variety of
oleaginous systems. Its ability to form stable, transparent, and thermoreversible gels makes it a
valuable excipient in pharmaceutical and cosmetic formulations. This document provides
detailed application notes and protocols for the effective use of 1-hexadecanol, aluminum salt
as a gelling agent.

Aluminum salts of fatty acids, often referred to as aluminum soaps, function as versatile
thickeners and stabilizers in non-aqueous formulations.[1][2] They are particularly effective in
creating oleogels, which are gel-like materials with a liquid oily continuous phase.[2] These gels
are valued for their aesthetic properties, controlled release characteristics, and ability to
suspend active pharmaceutical ingredients (APIs).

Physicochemical Properties

1-Hexadecanol, aluminum salt is a fine, white to yellowish-white, bulky powder with a faint,
characteristic odor. It is practically insoluble in water, ethanol, and ether, but soluble in hot oils
and organic solvents like benzene and chloroform.[1]

Table 1: Physicochemical Properties of 1-Hexadecanol, Aluminum Salt
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Property Value Reference

Chemical Name Aluminum Hexadecanoate -

Aluminum Palmitate, 1-

Synonyms ) -
Hexadecanol, aluminum salt
Molecular Formula CasHo3AIOs -
Molecular Weight 793.2 g/mol -
Fine, white to yellowish-white
Appearance [1]

powder

N Insoluble in water; Soluble in
Solubility ) ] [1]
hot oils and organic solvents

Melting Range 135-170 °C (275-338 °F) [1]

Mechanism of Gelation

The gelling action of 1-hexadecanol, aluminum salt in oleaginous vehicles is a result of the
self-assembly of the aluminum soap molecules into a three-dimensional network. This network
immobilizes the liquid oil phase, leading to the formation of a gel. The prevailing theory
suggests that the aluminum soap molecules form spherical, nano-sized micelles that
subsequently aggregate into a fractal network.[3] This process is thermoreversible, meaning
the gel can be liquefied by heating and will reform upon cooling.
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Caption: Proposed mechanism of gelation for 1-hexadecanol, aluminum salt in an oleaginous
vehicle.
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Applications

1-Hexadecanol, aluminum salt is a versatile gelling agent with applications in various fields:

e Pharmaceuticals: It is used as a viscosity-increasing agent in nonaqueous topical and oral
formulations.[3] It can be used to create stable gels for the controlled release of APIs and to
improve the consistency and feel of ointments and creams.

o Cosmetics: In the cosmetics industry, it functions as a thickener, stabilizer, and anti-caking
agent in products such as lotions, creams, sunscreens, and makeup.[1][2] It imparts a
smooth, non-greasy feel to formulations.

 Industrial: Aluminum soaps are used as thickeners in lubricating greases, paints, and inks.[1]

Experimental Protocols
Protocol for Preparation of a 1-Hexadecanol, Aluminum
Salt Organogel

This protocol describes the preparation of a simple organogel using 1-hexadecanol,
aluminum salt and a mineral oil.

Materials:

1-Hexadecanol, aluminum salt

Mineral oil (or other suitable oleaginous vehicle)

Beaker

Hot plate with magnetic stirrer

Thermometer

Spatula
Procedure:

» Weigh the desired amount of mineral oil into a beaker.
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While stirring, gradually add the desired concentration of 1-hexadecanol, aluminum salt to
the oil.

Heat the mixture to 135-150°C with continuous stirring. The exact temperature will depend
on the specific grade of the aluminum salt and the oil used.[1]

Continue heating and stirring until the 1-hexadecanol, aluminum salt is completely
dissolved and the solution is clear.

Remove the beaker from the hot plate and allow it to cool to room temperature with gentle
stirring.

As the mixture cools, the gel will form. The final gel structure will develop upon standing for
several hours.
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Caption: Workflow for the preparation of a 1-hexadecanol, aluminum salt organogel.
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Protocol for Rheological Characterization of the
Organogel

This protocol outlines the steps for characterizing the rheological properties of the prepared
organogel using a rotational rheometer.

Equipment:

» Rotational rheometer with parallel plate or cone-plate geometry

o Temperature control unit

Procedure:

o Sample Loading: Carefully load the prepared organogel onto the lower plate of the
rheometer. Lower the upper geometry to the desired gap setting, ensuring the sample fills
the gap completely without overflowing. Trim any excess sample.

» Equilibration: Allow the sample to equilibrate at the test temperature (e.g., 25°C) for a
specified time (e.g., 5 minutes) to ensure thermal and structural equilibrium.

e Oscillatory Amplitude Sweep: Perform an amplitude sweep at a constant frequency (e.g., 1
Hz) to determine the linear viscoelastic region (LVER). This is the range of strain over which
the storage modulus (G') and loss modulus (G") are independent of the applied strain.

o Oscillatory Frequency Sweep: Within the LVER, perform a frequency sweep at a constant
strain to measure the storage modulus (G') and loss modulus (G") as a function of frequency.
This provides information about the gel's structure and elasticity.

o Steady Shear Rate Sweep: Perform a steady shear rate sweep to measure the viscosity of
the gel as a function of the applied shear rate. This will reveal if the gel is shear-thinning,
shear-thickening, or Newtonian.

Quantitative Data

The properties of the resulting gel are highly dependent on the concentration of the 1-
hexadecanol, aluminum salt, the type of oil used, and the preparation conditions.
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Table 2: Effect of Gelling Agent Concentration on Gel Viscosity

Concentration of 1-Hexadecanol, ) .
. Apparent Viscosity (cP) at 10 s—*
Aluminum Salt (% wiw)

2 500 - 1500
5 2000 - 5000
10 8000 - 15000

Note: These are typical values and will vary depending on the specific oil and preparation
method.

Table 3: Influence of Oil Type on Gel Properties

. Typical Gelling Agent L
Oil Type . Gel Characteristics
Concentration (% wiw)

Mineral Oil 2-10 Clear, firm gel
Vegetable Qils (e.g., Castor
o ] 5-15 Softer, more translucent gel
Qil, Olive Oil)
Synthetic Esters (e.g.,
3-12 Clear, smooth gel

Isopropyl Myristate)

Troubleshooting

o Cloudy or Opaque Gel: Incomplete dissolution of the gelling agent. Ensure the heating
temperature is sufficient and the mixing is thorough.

o Weak Gel or No Gel Formation: Insufficient concentration of the gelling agent or improper
cooling procedure. Try increasing the gelling agent concentration or allowing for a slower
cooling rate.

+ Phase Separation: Incompatibility between the gelling agent and the oil, or the presence of
moisture. Ensure all components are anhydrous.
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Safety Precautions

When handling 1-hexadecanol, aluminum salt, it is important to follow standard laboratory
safety procedures. Wear appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat. Avoid inhalation of the powder by working in a well-ventilated
area or using a fume hood. For detailed safety information, refer to the material safety data
sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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